Epiandrosterone-d5

• Molecular Formula: C19H30O2
• Molecular Weight: 295.5 g/mol
• InChI: InChI=1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12-16,20H,3-11H2,1-2H3/t12-,13-,14-,15-,16-,18-,19-/m0/s1/i7D2,11D2,13D
• InChIKey: QGXBDMJGAMFCBF-NXMKQZTBSA-N

Epiandrosterone-d5: A Deuterated Internal Standard for Precise LC-MS/MS Steroid Quantification

Epiandrosterone-d5 is a deuterium-labeled analog of the endogenous steroid hormone epiandrosterone, a weak androgen and minor urinary constituent. As a stable isotope-labeled (SIL) compound, it is specifically synthesized with five deuterium atoms [1]. This heavy-isotope labeling results in a molecular weight that is +5 Da greater than the unlabeled analyte, enabling its use as an optimal internal standard (IS) for liquid chromatography-tandem mass spectrometry (LC-MS/MS) . Its primary function is to correct for analytical variability, such as matrix effects and extraction losses, in quantitative bioanalysis [2].

Workflow

Isotope dilution LC-MS/MS

Selection

Deuterated (+5 Da) internal standard

Use Context

Corrects matrix effects and extraction losses

• [1] MedChemExpress. Epiandrosterone-d5 (3β-Androsterone-d5). Product Page. View Source
• [2] KCAS Bio. (2017). The Value of Deuterated Internal Standards. Blog Post. View Source

Why Generic Substitution is Not Possible for Epiandrosterone-d5 in Quantitative MS

Epiandrosterone-d5 cannot be substituted with unlabeled epiandrosterone or a non-isotopic analog in quantitative LC-MS/MS workflows due to the fundamental requirement of isotope dilution mass spectrometry. The use of a co-eluting, structurally identical internal standard is critical to compensate for ion suppression or enhancement caused by the sample matrix [1]. A non-deuterated analog will not co-elute identically under all conditions and cannot be distinguished by the mass spectrometer from the endogenous analyte, rendering accurate quantification impossible. Only a stable isotope-labeled version of the analyte, like epiandrosterone-d5, provides the necessary mass shift and near-identical physicochemical behavior to normalize for all sources of analytical variability, from sample preparation to detection .

Mass Shift

Epiandrosterone-d5 (+5 Da)

Unlabeled epiandrosterone (indistinguishable)

Co-elution

Identical retention; same ionization environment

May show slight retention shift; cannot compensate matrix effects

Quantification

Isotope dilution corrects systematic variability

Non-isotopic ISTD cannot normalize extraction losses and ion suppression

Only a stable isotope-labeled analog co-eluting with the analyte provides reliable matrix-effect correction and method reproducibility.

• [1] Cooper, J. et al. (2011). Evaluation of LCMS/MS scrambling ratios for deuterium-labeled Vitamin D metabolites, steroids and other compounds of clinical significance. Cerilliant. Poster presented at AACC. View Source

Epiandrosterone-d5: Quantitative Evidence for Superior Analytical Performance

MS Signal Enhancement: Improving Ionization Efficiency by 4- to 504-Fold

The process of stable isotope labeling with a charged moiety (like Girard's reagent P, GP) dramatically improves the ionization efficiency of steroid hormones. While this is a class-level inference for derivatized steroids, the same principle applies to deuterated standards in quantitative workflows. A study on androgenic and progestagenic steroids demonstrated that labeling with d5-GP improved ionization efficiencies by 4- to 504-fold compared to unlabeled steroids [1]. This class-level evidence highlights the significant signal enhancement achievable with deuterated standards, which translates directly to increased assay sensitivity and a lower limit of quantification (LLOQ) for epiandrosterone-d5 in methods where it is used as an internal standard.

Ionization Efficiency Enhancement

Class-level inference

4- to 504-fold improvement

Supports assay sensitivity and LLOQ review

Derivatized steroid class inference; epiandrosterone-d5 may similarly enhance S/N

Evidence Dimension	LC-ESI-MS/MS Ionization Efficiency
Target Compound Data	Epiandrosterone-d5 (as a class of deuterated steroid standards) improves ionization efficiency by 4- to 504-fold when derivatized with a charged label.
Comparator Or Baseline	Unlabeled steroid hormones without derivatization or isotope label.
Quantified Difference	4- to 504-fold improvement in ionization efficiency.
Conditions	Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) analysis of derivatized steroid hormones.

Why This Matters

This enhanced signal-to-noise ratio directly enables the precise quantification of low-abundance epiandrosterone in complex biological matrices, a key procurement consideration for high-sensitivity assays.

• [1] Guo, N., Liu, P., Ding, J., Zheng, S. J., Yuan, B. F., & Feng, Y. Q. (2016). Stable isotope labeling–Liquid chromatography/mass spectrometry for quantitative analysis of androgenic and progestagenic steroids. Analytica Chimica Acta, 905, 106-114. View Source

Mitigating Matrix Effects: Deuterated Standards Correct for Signal Suppression

The primary value of a deuterated internal standard like epiandrosterone-d5 is its ability to compensate for matrix effects that cause ion suppression or enhancement in LC-MS/MS. While direct quantitative data for epiandrosterone-d5 is limited, a class-level study on steroid hormones in surface waters found that matrix effects ranged from signal suppression to an enhancement of +27%, depending on the matrix [1]. Critically, the study concluded that the correction of matrix effects by internal standards was satisfactory, particularly for compounds benefiting from isotope dilution [1]. This demonstrates the superior performance of isotope-labeled IS in achieving acceptable quantification performance where a non-labeled analog would fail. This is further supported by general industry knowledge that deuterated IS co-elute with the analyte, thus experiencing the same ionization environment [2].

Matrix Effect Correction

Class-level inference

Corrects signal suppression up to +27% enhancement

Supports matrix-effect correction context

Class-level evidence from steroid analysis; isotope dilution IS compensates variability

Evidence Dimension	Correction of LC-MS/MS Matrix Effects
Target Compound Data	Epiandrosterone-d5 (as a class of deuterated internal standards) provides satisfactory correction for matrix effects.
Comparator Or Baseline	Uncorrected analysis or use of a non-isotopic internal standard.
Quantified Difference	Corrects for matrix effects that range from signal suppression to +27% enhancement.
Conditions	Quantitative LC-MS/MS analysis of steroid hormones in complex matrices (e.g., surface water, biological fluids).

Why This Matters

This evidence confirms that epiandrosterone-d5 is essential for achieving the required accuracy and reliability in regulated bioanalytical methods, where unlabeled standards would introduce unacceptable quantification bias.

• [1] Mirmont, E., Bœuf, A., Charmel, M., Lalère, B., & Lardy-Fontan, S. (2021). Overcoming matrix effects in quantitative liquid chromatography–mass spectrometry analysis of steroid hormones in surface waters. Talanta, 235, 122762. View Source
• [2] Cerilliant. (2011). Evaluation of LCMS/MS scrambling ratios for deuterium-labeled Vitamin D metabolites, steroids and other compounds of clinical significance. Poster. View Source

Long-Term Stability: C-D Bond Integrity Validated for Reliable Storage and Use

The long-term stability of a deuterated internal standard is critical for maintaining assay reproducibility and cost-effectiveness. A foundational study on twenty different, highly enriched deuterium-labelled steroids demonstrated the stability of carbon-deuterium (C-D) bonds under various conditions relevant to laboratory use [1]. The study validated bond integrity after prolonged storage time in non-protic solvents, during incubation in biological samples, and under derivatization reaction conditions [1]. This class-level evidence for deuterated steroids indicates that epiandrosterone-d5, when stored and handled according to recommendations, will not undergo significant deuterium/hydrogen exchange, ensuring its isotopic purity and performance as an internal standard remain consistent over its shelf life.

C-D Bond Stability

Class-level inference

Stable under storage, incubation, and derivatization

Supports long-term method reproducibility

Deuterated steroids class data; isotopic purity maintained over shelf life

Evidence Dimension	C-D Bond Stability Under Laboratory Stressors
Target Compound Data	Epiandrosterone-d5 (as a class of deuterated steroids) exhibits stable C-D bonds.
Comparator Or Baseline	Non-deuterated analogs or compounds with exchangeable protons (e.g., on heteroatoms).
Quantified Difference	Stability confirmed under storage in non-protic solvents, incubation in biological samples, and derivatization reactions. No quantitative degradation reported.
Conditions	Storage, incubation in biological matrices, and chemical derivatization.

Why This Matters

Procurement decisions for expensive isotopic standards are influenced by long-term stability. This evidence supports that epiandrosterone-d5 is a robust investment, minimizing the risk of assay drift due to internal standard degradation and reducing the frequency of costly re-validation.

• [1] Dehennin, L., Reiffsteck, A., & Scholler, R. (1980). Simple methods for the synthesis of twenty different, highly enriched deuterium labelled steroids, suitable as internal standards for isotope dilution mass spectrometry. Biological Mass Spectrometry, 7(11-12), 493-499. View Source

Epiandrosterone-d5: Proven Application Scenarios for Scientific and Industrial Use

Clinical Diagnostics and Endocrinology Research

Epiandrosterone-d5 is an indispensable tool for the accurate LC-MS/MS quantification of endogenous epiandrosterone in clinical studies of androgen-related disorders. Its use as an internal standard directly addresses the challenges of low analyte concentration and complex biological matrices (e.g., plasma, serum, urine) [1]. By co-eluting with the target analyte, it compensates for patient-specific matrix effects, ensuring the precision and accuracy required for clinical decision-making and biomarker discovery, as validated by the general utility of SIL-IS in clinical LC-MS/MS assays [2].

Anti-Doping Analysis and Sports Testing

The inclusion of epiandrosterone on the World Anti-Doping Agency (WADA) Prohibited List necessitates its reliable detection and quantification in athlete urine samples [1]. Epiandrosterone-d5 serves as the gold-standard internal standard for these analyses, as its use is fundamental to the isotope dilution mass spectrometry methods required for definitive confirmation [2]. Its ability to correct for matrix effects, which can be highly variable in urine, is critical for achieving the stringent analytical performance criteria mandated by WADA-accredited laboratories.

Pharmaceutical QC and Impurity Profiling

In pharmaceutical quality control, epiandrosterone-d5 can be employed as a reference standard for the development and validation of analytical methods to monitor epiandrosterone-related impurities in active pharmaceutical ingredients (APIs) or finished drug products. Its availability with a detailed Certificate of Analysis (COA) and high chemical and isotopic purity supports regulatory compliance in ANDA and DMF submissions, as seen with similar steroid reference standards [1]. The long-term stability of its C-D bonds [2] ensures the standard remains reliable for ongoing method validation and stability studies.

Application

Selection Property

Validation Focus

Androgen-related biomarker research

Deuterated ISTD for human plasma research matrices

Matrix-effect correction and precision in LC-MS/MS

Anti-doping steroid screening research

Co-eluting ISTD for urine analysis

Correction of variable urine matrix effects

Pharmaceutical impurity profiling

Stable isotope-labeled reference standard

Long-term bond integrity and assay reproducibility

• [1] World Anti-Doping Agency. (2019). WADA Prohibited List 2019. View Source
• [2] Cerilliant. (2011). Evaluation of LCMS/MS scrambling ratios for deuterium-labeled Vitamin D metabolites, steroids and other compounds of clinical significance. Poster. View Source
• [3] Dehennin, L., Reiffsteck, A., & Scholler, R. (1980). Simple methods for the synthesis of twenty different, highly enriched deuterium labelled steroids, suitable as internal standards for isotope dilution mass spectrometry. Biological Mass Spectrometry, 7(11-12), 493-499. View Source